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Compound of Interest

Compound Name: 4-(2-Phenylethoxy)butan-1-amine

CAS No.: 1039949-96-6

Cat. No.: B1438602

Get Quote

Executive Summary & Pharmacophore Analysis[1]
[2]
This guide details the strategic bioactivity screening protocol for 4-(2-Phenylethoxy)butan-1-
amine (CAS: N/A, PubChem CID: 28996391). This molecule represents a classic aminoalkyl

ether pharmacophore, characterized by a lipophilic aromatic head group (phenethyl), a flexible

ether linker, and a polar cationic tail (primary amine).

Structural Logic for Screening
The structural motif Ph-(CH2)2-O-(CH2)4-NH2 suggests high probability interactions with

specific protein classes. The screening strategy is prioritized based on Structure-Activity

Relationship (SAR) homology:

Sigma Receptors (

): The distance between the aromatic ring and the basic nitrogen (approx. 6–8 Å via the
flexible linker) is highly conducive to the "hydrophobic pocket + electrostatic anchor" binding
mode typical of sigma ligands [1].
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Monoamine Transporters (SERT/NET/DAT): The phenoxy-alkyl-amine scaffold mimics the

backbone of reuptake inhibitors like fluoxetine or atomoxetine, though the ether linkage

alters conformational rigidity.

Ion Channels (hERG/NaV): Lipophilic amines with flexible linkers are frequent off-target

hitters for hERG potassium channels, necessitating early safety screening [2].

Phase I: In Silico Profiling & Physicochemical
Characterization
Before wet-lab screening, the compound must undergo computational and physicochemical

validation to ensure assay compatibility.

Computational Target Prediction
Run the SMILES string C1=CC=C(C=C1)CCOCCCCN through ligand-based virtual screening

tools (e.g., SwissTargetPrediction or SEA).

Expected Hits: Sigma-1 receptor, 5-HT receptors, Histamine H1 receptor.

Action: Prioritize binding panels based on probability scores >0.6.

Solubility & Formulation Protocol
The predicted LogP (approx. 2.5–3.0) indicates moderate lipophilicity.

Stock Solution: Dissolve to 10 mM in 100% DMSO.

Assay Buffer: Dilute to maximal 0.1% DMSO final concentration.

Pre-Screen Check: Verify lack of precipitation in HBSS (Hank's Balanced Salt Solution) at 10

µM using nephelometry.

Phase II: In Vitro Safety & Toxicity (The "Go/No-Go"
Gate)
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Objective: Establish the non-toxic therapeutic window before investing in expensive receptor

panels.

Cytotoxicity Assay (HepG2 & HEK293)
Method: MTT or Resazurin reduction assay.

Protocol:

Seed cells at 5,000 cells/well in 96-well plates.

Incubate 24h.

Treat with compound (0.1 µM – 100 µM, semi-log dilution).

Incubate 48h.

Read absorbance/fluorescence.

Threshold: If

, the compound is flagged as a "cytotoxic hit" and may be unsuitable for CNS drug
development without modification.

Phase III: Primary Pharmacological Screening
(Binding Affinity)
This phase utilizes Radioligand Binding Assays to determine affinity (

).

Tier 1: The Sigma Receptor Panel (High Probability)
Given the structural homology to known sigma ligands, this is the primary target.
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Target Radioligand Positive Control
Incubation
Conditions

Sigma-1 (

)
[³H]-(+)-Pentazocine Haloperidol

37°C, 120 min, Tris-

HCl pH 7.4

Sigma-2 (

)
[³H]-DTG Ifenprodil

Room Temp, 60 min,

Tris-HCl pH 8.0

Protocol Note: Use 10 µM screening concentration. If inhibition >50% is observed, proceed to

full dose-response curve (1 nM to 10 µM) to determine

.

Tier 2: CNS GPCR Profiling (The "Off-Target" Panel)
The phenethyl-ether tail may interact with aminergic GPCRs.

5-HT2A / 5-HT2C: Screen for psychedelic/hallucinogenic off-target potential.

Dopamine D2: Screen for potential antipsychotic activity or extrapyramidal side effect risks.

Histamine H1: Common off-target for amino-alkyl ethers (sedation risk).

Phase IV: Functional Bioactivity Assays
Binding does not equal function. We must determine if the molecule is an Agonist, Antagonist,

or Allosteric Modulator.

Workflow Visualization
The following diagram illustrates the decision logic for the functional screening process.
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Compound: 4-(2-Phenylethoxy)butan-1-amine
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Caption: Decision matrix for transitioning from binding affinity to functional characterization.

Protocol: Intracellular Calcium Flux (FLIPR)
Applicable for Sigma-1 (modulation of ER calcium) or Gq-coupled GPCRs (5-HT2A).

Cell Line: CHO-K1 or HEK293 stably expressing the target receptor.

Dye Loading: Load cells with Fluo-4 AM (calcium indicator) for 45 min at 37°C.

Baseline: Record fluorescence for 10s.
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Injection: Inject 4-(2-Phenylethoxy)butan-1-amine (final conc.

estimated from binding).

Readout: Measure Relative Fluorescence Units (RFU) peak minus baseline.

Validation: Pre-treat with antagonist (e.g., NE-100 for Sigma-1) to confirm mechanism

specificity.

Data Reporting & Interpretation
Results should be tabulated to facilitate Structure-Activity Relationship (SAR) analysis.

Table 1: Hypothetical Data Reporting Format

Assay ID Target Parameter Value Interpretation

BA-01 Sigma-1 (nM) < 100 High Affinity Hit

BA-02 5-HT2A (nM) > 10,000
Inactive (Good

Selectivity)

TOX-01 HepG2 (µM) 45.0
Acceptable

Safety Margin

FUNC-01 Ca2+ Flux (%) 15%
Potential

Antagonist

Mechanistic Insight (Sigma-1 Pathway)
If the compound acts as a Sigma-1 agonist, it likely modulates the IP3 receptor at the

Endoplasmic Reticulum (ER) interface.

4-(2-Phenylethoxy)
butan-1-amine

Sigma-1 Receptor
(ER Membrane)

Binds
BiP/GRP78Dissociates

IP3 Receptor

Chaperones/Stabilizes
Ca2+ Efflux

(Mitochondria)
Enhances Signaling
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Caption: Proposed mechanism of action if validated as a Sigma-1 agonist.
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PubChem. Compound Summary for CID 28996391, 4-(2-phenylethoxy)butan-1-amine.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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